Cas no 1254110-85-4 (1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone)

1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone structure

1254110-85-4 structure

Product Name:1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone

CAS No:1254110-85-4

MF:C₆H₅Cl₂NO

MW:178.015999555588

MDL:MFCD23378942

CID:1088907

PubChem ID:71485911

Update Time:2025-04-20

1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone
- DTXSID10856131
- Ethanone, 1-(4,5-dichloro-1H-pyrrol-2-yl)-
- SCHEMBL18136104
- 5-acetyl-2,3-dichloropyrrole
- 1254110-85-4
- SB62457
- 1-(4,5-Dichloro-1H-pyrrol-2-yl)ethan-1-one
- MDL： MFCD23378942
- Inchi： 1S/C6H5Cl2NO/c1-3(10)5-2-4(7)6(8)9-5/h2,9H,1H3
- InChI Key： QFUQUALBSJJVQO-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C(C)=O)N1)Cl

Computed Properties

Exact Mass: 176.9748192g/mol
Monoisotopic Mass: 176.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 32.9Å²

1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM198402-1g	1-(4,5-dichloro-1H-pyrrol-2-yl)ethan-1-one	1254110-85-4	95%	1g	$489	2021-08-05
Chemenu	CM198402-1g	1-(4,5-dichloro-1H-pyrrol-2-yl)ethan-1-one	1254110-85-4	95%	1g	$***	2023-07-18
Alichem	A109004630-1g	1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone	1254110-85-4	95%	1g	$455.76	2023-09-03
eNovation Chemicals LLC	D593624-1g	1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone	1254110-85-4	95%	1g	$565	2024-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1764086-1g	1-(4,5-Dichloro-1h-pyrrol-2-yl)ethan-1-one	1254110-85-4	98%	1g	￥4210.00	2024-08-09
eNovation Chemicals LLC	D593624-1g	1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone	1254110-85-4	95%	1g	$565	2025-02-19
eNovation Chemicals LLC	D593624-1g	1-(4,5-Dichloro-1H-pyrrol-2-yl)ethanone	1254110-85-4	95%	1g	$565	2025-02-20

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